3,5-Dichloro-2-methylmandelic acid

• CAS No.: 1803836-50-1
• Molecular Formula: C9H8Cl2O3
• Molecular Weight: 235.06 g/mol
• IUPAC Name: 2-(3,5-dichloro-2-methylphenyl)-2-hydroxyacetic acid
• InChI: InChI=1S/C9H8Cl2O3/c1-4-6(8(12)9(13)14)2-5(10)3-7(4)11/h2-3,8,12H,1H3,(H,13,14)
• InChI Key: UPEBDVMOPPNVPE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1Cl)Cl)C(C(=O)O)O

Description

3,5-Dichloro-2-methylmandelic acid is a structurally modified derivative of mandelic acid (DL-Mandelic acid, CAS [90-64-2]), a hydroxyphenylacetic acid widely utilized in pharmaceutical and chemical research . The parent compound, mandelic acid, is characterized by a hydroxyphenyl group attached to an acetic acid backbone. In this compound, two chlorine atoms are introduced at the 3- and 5-positions of the aromatic ring, and a methyl group replaces the hydroxyl group at the 2-position.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties of Selected Compounds

Compound Name	CAS Number	Molecular Formula	Substituents	Melting Point (°C)	Key Applications
DL-Mandelic Acid	[90-64-2]	C₈H₈O₃	2-OH	-	Pharmaceuticals
(R)-(-)-Mandelic Acid	[611-71-2]	C₈H₈O₃	2-OH	130–134	Chiral resolution
3,5-Dichloro-2-hydroxybenzoic acid	[320-72-9]	C₇H₄Cl₂O₃	2-OH, 3-Cl, 5-Cl	-	Agrochemicals
3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid	[189283-53-2]	C₇H₃Cl₂FO₃	2-OH, 3-Cl, 4-F, 5-Cl	-	Research chemical

Key Findings

• Acidity : Benzoic acid derivatives (e.g., [320-72-9]) are more acidic than mandelic acid derivatives due to the direct attachment of the carboxylic acid group to the aromatic ring.